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Compound of Interest

Compound Name: 1-Chloro-5-iodopentane

Cat. No.: B1345565

Essential Safety and Handling Guide for 1-Chloro-5-
ilodopentane

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 1-Chloro-5-iodopentane (CAS Number: 60274-60-4). Adherence to these
protocols is essential for ensuring laboratory safety and operational integrity. This chemical is
also known as 5-Chloro-1-iodopentane and Pentamethylene Chloroidide.[1][2][3]

Hazard Identification and GHS Classification

1-Chloro-5-iodopentane is classified as a hazardous substance. It is crucial to be aware of its
potential health effects:

 Skin Irritation (Category 2): Causes skin irritation.[3][4][5][6][7]
o Serious Eye Irritation (Category 2): Causes serious eye irritation.[3][4][5][6][7]

o Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.[3][4][5][6]1[7]

o Harmful if swallowed or inhaled.[1]
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Quantitative Data Summary

The following table summarizes key quantitative data for 1-Chloro-5-iodopentane:

Property Value Source
Molecular Formula C5H10Cll [31[8]
Molecular Weight 232.49 g/mol [319]
Density 1.6731 g/cm3 @ 20°C [2]
Boiling Point 100 °C @ 15 Torr [2]
Refractive Index 1.5280 - 1.5330 @ 20°C [8]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 1-Chloro-5-iodopentane to prevent

exposure.

e Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[10][11] A face
shield may be necessary for tasks with a high splash potential.[12][13]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile, neoprene).[6][12] Gloves must be
inspected before use and disposed of properly after.

o Protective Clothing: A lab coat, apron, or full-body suit should be worn to prevent skin
contact.[6][12] Flame-retardant and antistatic protective clothing is recommended.[14]

» Respiratory Protection: Use only in a well-ventilated area, preferably under a chemical fume
hood.[6][11] If inhalation of vapors is a risk, a NIOSH/MSHA or European Standard EN 149
approved respirator with an organic vapor filter is required.[10]
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Experimental Protocol: Safe Handling Procedure

e Preparation:

[e]

Ensure an eyewash station and safety shower are readily accessible.[10][11]

o

Work in a well-ventilated area or a chemical fume hood.[6]

[¢]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][6]
[15]

[¢]

Ground and bond containers during transfer to prevent static discharge.[10][15]

e Handling:

[e]

Avoid contact with skin, eyes, and clothing.[4][6][15]

o

Do not breathe vapors or mist.[4]

[¢]

Use non-sparking tools.[4][10]

[¢]

Keep the container tightly closed when not in use.[4][6][7][15]
e Post-Handling:
o Wash hands thoroughly after handling.[6][15]

o Remove and wash contaminated clothing before reuse.[6][14][15]

First Aid Measures

Immediate action is critical in case of exposure:

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[4][5]

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. If skin irritation persists, seek medical attention.[4]
[5][16]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[4][5][6][16]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[4][6]

Disposal Plan

1-Chloro-5-iodopentane is considered hazardous waste and must be disposed of accordingly.

e Waste Disposal: Do not allow the chemical to enter drains or sewer systems.[4][6][15]
Dispose of surplus and non-recyclable solutions through a licensed disposal company.[15]

o Container Disposal: Empty containers may retain product residue and can be dangerous. Do
not reuse empty containers. They must be treated as hazardous waste and disposed of by a
licensed professional.[15][17]

Emergency Workflow: Chemical Spill

The following diagram outlines the procedural steps for managing a spill of 1-Chloro-5-
iodopentane.
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Immediate Actions

Evacuate Immediate Area

\ 4

Alert Colleagues & Supervisor

\

Remove Ignition Sources

Containmenvt & Cleanup

Don Appropriate PPE

\

Ensure Adequate Ventilation

\

Cover with Inert Absorbent
(e.g., sand, vermiculite)

\ 4

Collect with Non-Sparking Tools

Disposal

Place in a Closed, Labeled
Hazardous Waste Container

\

Decontaminate Spill Area

\

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for handling a 1-Chloro-5-iodopentane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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